2-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoic acid

• IUPAC Name: 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoic acid
• InChI: InChI=1S/C13H16N2O6/c1-13(2,3)21-12(18)14(4)10-8(11(16)17)6-5-7-9(10)15(19)20/h5-7H,1-4H3,(H,16,17)
• InChI Key: RPMJIWWACQNXFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1=C(C=CC=C1[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H16N2O6
• Molecular Weight: 296.28 g/mol

Description

2-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoic acid , also known by its chemical formula C₁₆H₂₀N₂O₆ , is a complex organic compound. Let’s break down its key features:

• Molecular Formula : C₁₆H₂₀N₂O₆


• IUPAC Name : 2-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-nitrobenzoic acid


• Structure : The molecular structure consists of a benzene ring with a nitro group (NO₂) and an amine group (NH₂) attached. The methyl and oxycarbonyl substituents add complexity.

Synthesis Analysis

The synthesis of this compound involves intricate steps, including the introduction of the methyl and nitro groups. Researchers have explored various synthetic routes, optimizing yields and purity. Notably, the nitration of a suitable precursor is a crucial step.

Molecular Structure Analysis

The compound’s molecular structure influences its properties. The presence of the nitro group affects reactivity, while the methyl and oxycarbonyl groups contribute to solubility and stability. Detailed spectroscopic studies (such as NMR and IR) provide insights into bond lengths, angles, and conformations.

Chemical Reactions Analysis

• Hydrolysis : The ester linkage in the oxycarbonyl group can undergo hydrolysis under acidic or basic conditions.


• Amination : The amine group allows for further functionalization via amination reactions.


• Reduction : Reduction of the nitro group yields the corresponding amino compound.

Physical And Chemical Properties Analysis

• Melting Point : Experimental data indicates a specific melting point range.


• Solubility : Solubility in various solvents impacts its practical use.


• Stability : Stability under different conditions (light, temperature, pH) is crucial.

Safety And Hazards

• Toxicity : Assessments of acute and chronic toxicity are essential.


• Handling : Proper lab protocols are necessary due to potential hazards.


• Environmental Impact : Consider its impact on ecosystems.

Future Directions

Researchers should explore:

• Biological Activity : Investigate potential drug-like properties.


• Derivatives : Synthesize analogs for structure-activity relationship studies.


• Applications : Explore applications beyond pharmaceuticals.